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Compound of Interest

Compound Name: LY294002

Cat. No.: B1683991 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of LY294002, a potent phosphoinositide 3-kinase

(PI3K) inhibitor.

This document provides critical safety protocols and logistical plans to ensure the safe handling

of LY294002 in a laboratory setting. Adherence to these guidelines is essential to mitigate risks

of exposure and ensure a safe research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
LY294002 is a hazardous substance that requires careful handling. The primary hazards

include:

Acute Toxicity: Harmful if swallowed.

Skin Irritation: Causes skin irritation upon contact.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled.

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling LY294002, particularly in its powdered form.
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PPE Category Item Specification

Hand Protection Chemically Resistant Gloves

Nitrile or Neoprene gloves are

recommended. When using

Dimethyl Sulfoxide (DMSO) as

a solvent, double gloving is

advised.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory where LY294002 is

handled.

Respiratory Protection NIOSH-approved Respirator

An N95 or higher-rated

respirator is required when

handling the powdered form of

LY294002 to prevent

inhalation.

Body Protection Laboratory Coat

A fully buttoned lab coat must

be worn to protect skin and

clothing.

Experimental Workflow for Handling LY294002
The following diagram outlines the standard operating procedure for the safe handling of

LY294002 from receipt to disposal.
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Workflow for Safe Handling of LY294002.
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Emergency Procedures: Immediate First Aid
In the event of accidental exposure to LY294002, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.

Operational and Disposal Plans
Storage: LY294002 should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible substances.

Spill Management: In case of a spill of powdered LY294002:

Evacuate the immediate area.

Wear all required PPE, including respiratory protection.

Gently cover the spill with an absorbent material, such as chem-sorb powder, to avoid raising

dust.

Carefully scoop the mixture into a sealed, labeled hazardous waste container.
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Clean the spill area with a detergent solution followed by a 70% ethanol solution.

Dispose of all contaminated materials as hazardous waste.

Disposal Plan: All waste materials contaminated with LY294002 are considered hazardous and

must be disposed of according to institutional and local regulations for cytotoxic waste.

Contaminated Materials: This includes gloves, lab coats, weigh boats, pipette tips, and any

other materials that have come into contact with LY294002.

Waste Containers: Use designated, clearly labeled, and sealed containers for cytotoxic

waste.

Disposal Route: Do not dispose of LY294002 down the drain. All waste must be collected by

a licensed hazardous waste disposal service.

The following diagram illustrates the decision-making process for the disposal of materials

contaminated with LY294002.

Item Contaminated?

Liquid Waste

Yes, Liquid

Solid Waste (Sharps)

Yes, Sharp Solid

Solid Waste (Non-Sharps)

Yes, Non-Sharp Solid

General Waste

No

Cytotoxic Waste Container

Collect in sealed container

Sharps Container

Place in puncture-proof containerPlace in lined bin
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
LY294002]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683991#personal-protective-equipment-for-
handling-ly294002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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